Cas no 148-75-4 (3-hydroxynaphthalene-2,7-disulphonic acid)

3-Hydroxynaphthalene-2,7-disulphonic acid is a sulfonated naphthalene derivative widely used as an intermediate in the synthesis of dyes, pigments, and other specialty chemicals. Its key advantages include high water solubility due to the presence of sulfonic acid groups, which enhances its reactivity in aqueous-phase reactions. The hydroxyl group at the 3-position provides a versatile site for further functionalization, making it valuable for producing azo dyes and fluorescent compounds. Its structural stability and compatibility with industrial processes ensure consistent performance in applications such as textile dyeing and colorant manufacturing. The compound’s efficient synthesis and well-characterized properties contribute to its reliability in fine chemical production.
3-hydroxynaphthalene-2,7-disulphonic acid structure
148-75-4 structure
Product Name:3-hydroxynaphthalene-2,7-disulphonic acid
CAS No:148-75-4
MF:C10H8O7S2
MW:304.296320915222
CID:36573
PubChem ID:8674
Update Time:2025-05-19

3-hydroxynaphthalene-2,7-disulphonic acid Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxynaphthalene-2,7-disulphonic acid
    • 2-Naphthol-3,6-Disulfonic Acid
    • 2-Naphthol disodium sulfonate ( R salt)
    • 3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt
    • 3-hydroxynaphthalene-2,7-disulfonic acid
    • 2,7-Naphthalenedisulfonic acid,3-hydroxy
    • 2-hydroxy-3,6-naphthalenedisulfonate
    • 2-hydroxy-3,6-naphthalenedisulfonic acid
    • 2-hydroxynaphthalene-3,6-disulfonic acid
    • 2-hydroxy-naphthalene-3,6-disulphonic acid
    • 2-naphthol-3,6-disulphonic acid
    • 3-hydroxy-naphthalene-2,7-disulfonic acid
    • EINECS 205-724-2
    • Aids018328
    • Aids-018328
    • 2-Naphtholdisodiumsulfonate
    • 3-Hydroxy-2,7-naphthalenedisulfonic acid
    • 2,7-Naphthalenedisulfonicacid, 3-hydroxy-
    • 2-Hydroxynaphthalene-3,6-disulfonicacid
    • 3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt > 90%
    • 148-75-4
    • R-Saure
    • NS00024872
    • DTXSID6045032
    • AKOS003233466
    • SCHEMBL589951
    • UNII-UHI9372R49
    • A808807
    • R Acid
    • Q15726104
    • AS-82019
    • FT-0613122
    • 2,7-Naphthalenedisulfonic acid, 3-hydroxy-
    • CHEMBL3306888
    • 2-NAPHTHOL-3,6-DISULFONIC ACID [MI]
    • UHI9372R49
    • 2-naphthol-3,6-disulfonic acid, sodium salt
    • 15883-57-5
    • Inchi: 1S/C10H8O7S2/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17/h1-5,11H,(H,12,13,14)(H,15,16,17)
    • InChI Key: USWINTIHFQKJTR-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC2C=CC(=CC=2C=1)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 303.97100
  • Monoisotopic Mass: 303.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.9
  • Topological Polar Surface Area: 146A^2

Experimental Properties

  • Density: 1.7421 (rough estimate)
  • Boiling Point: 415.13°C (rough estimate)
  • Flash Point: °Cat760mmHg
  • Refractive Index: 1.6000 (estimate)
  • PSA: 145.73000
  • LogP: 3.20040
  • Solubility: Soluble in water and alcohol, almost insoluble in ether. Soluble

3-hydroxynaphthalene-2,7-disulphonic acid Customs Data

  • HS CODE:2908999090
  • Customs Data:

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-hydroxynaphthalene-2,7-disulphonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H249970-50mg
3-Hydroxynaphthalene-2,7-disulphonic Acid
148-75-4
50mg
225.00 2021-08-06
TRC
H249970-100mg
3-Hydroxynaphthalene-2,7-disulphonic Acid
148-75-4
100mg
375.00 2021-08-06
TRC
H249970-250mg
3-Hydroxynaphthalene-2,7-disulphonic Acid
148-75-4
250mg
750.00 2021-08-06
1PlusChem
1P006UC3-25g
2,7-Naphthalenedisulfonicacid, 3-hydroxy-
148-75-4 98%
25g
$70.00 2024-06-20
1PlusChem
1P006UC3-100g
2,7-Naphthalenedisulfonicacid, 3-hydroxy-
148-75-4 98%
100g
$163.00 2024-06-20
Aaron
AR006UKF-25g
2,7-Naphthalenedisulfonicacid, 3-hydroxy-
148-75-4 98%
25g
$53.00 2023-12-16
Aaron
AR006UKF-100g
2,7-Naphthalenedisulfonicacid, 3-hydroxy-
148-75-4 98%
100g
$134.00 2023-12-16
A2B Chem LLC
AD18451-25g
2,7-Naphthalenedisulfonicacid, 3-hydroxy-
148-75-4 98%
25g
$69.00 2024-04-20
A2B Chem LLC
AD18451-100g
2,7-Naphthalenedisulfonicacid, 3-hydroxy-
148-75-4 98%
100g
$177.00 2024-04-20
Aaron
AR006UKF-50mg
2,7-Naphthalenedisulfonicacid, 3-hydroxy-
148-75-4
50mg
$252.00 2025-02-11

3-hydroxynaphthalene-2,7-disulphonic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  0.5 h, 45 °C
1.2 Reagents: Fuming sulfuric acid ;  2 h, 55 - 65 °C; 4 h, 60 - 65 °C; 0.5 h, 60 °C → 80 °C; 6 h, 80 °C
Reference
Preparation of 2-amino-3,6,8-naphthalene trisulfonic acid
, China, , ,

3-hydroxynaphthalene-2,7-disulphonic acid Raw materials

3-hydroxynaphthalene-2,7-disulphonic acid Preparation Products

3-hydroxynaphthalene-2,7-disulphonic acid Related Literature

Additional information on 3-hydroxynaphthalene-2,7-disulphonic acid

Recent Advances in the Application of 3-Hydroxynaphthalene-2,7-disulphonic Acid (CAS: 148-75-4) in Chemical Biology and Pharmaceutical Research

3-Hydroxynaphthalene-2,7-disulphonic acid (CAS: 148-75-4) is a naphthalene derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its hydroxyl and sulphonic acid functional groups, serves as a critical intermediate in the synthesis of dyes, fluorescent probes, and pharmaceutical agents. Recent studies have explored its potential in drug development, particularly in targeting enzyme inhibition and as a scaffold for novel therapeutic agents. This research brief aims to provide an overview of the latest advancements involving this compound, highlighting its role in contemporary scientific investigations.

One of the most notable applications of 3-hydroxynaphthalene-2,7-disulphonic acid is its use as a fluorescent probe in biochemical assays. Researchers have leveraged its strong fluorescence properties to develop sensitive detection methods for biomolecules, such as proteins and nucleic acids. A 2023 study published in the Journal of Chemical Biology demonstrated its efficacy in real-time monitoring of enzymatic reactions, offering a non-invasive approach to study enzyme kinetics. The compound's ability to bind selectively to specific enzyme active sites has also been exploited in the design of enzyme inhibitors, with potential implications for treating metabolic disorders.

In pharmaceutical research, 3-hydroxynaphthalene-2,7-disulphonic acid has been investigated as a precursor for the synthesis of anti-inflammatory and anticancer agents. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of small-molecule inhibitors targeting inflammatory pathways. The study reported that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. Furthermore, preliminary in vitro studies suggested that these derivatives could reduce tumor cell proliferation, indicating their potential as anticancer candidates.

Beyond its biological applications, this compound has also found utility in materials science. Its sulphonic acid groups contribute to its solubility in aqueous solutions, making it an attractive candidate for the development of functional materials. For instance, researchers have incorporated 3-hydroxynaphthalene-2,7-disulphonic acid into polymer matrices to create pH-responsive hydrogels. These hydrogels have shown promise in controlled drug delivery systems, where their ability to respond to environmental stimuli enables precise release of therapeutic agents. A 2022 study in Advanced Materials detailed the synthesis and characterization of such hydrogels, underscoring their potential in personalized medicine.

Despite these advancements, challenges remain in the optimization of 3-hydroxynaphthalene-2,7-disulphonic acid-based compounds for clinical use. Issues such as bioavailability, toxicity, and scalability need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutics.

In conclusion, 3-hydroxynaphthalene-2,7-disulphonic acid (CAS: 148-75-4) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its multifunctional nature enables diverse applications, from fluorescent probes to drug candidates, while ongoing studies aim to overcome existing limitations. As research progresses, this compound is expected to play an increasingly prominent role in the development of innovative solutions for biomedical challenges.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent